6α-Hydroxyhispanone
6α-Hydroxyhispanone
Brand Name:
Vulcanchem
CAS No.:
596814-48-1
VCID:
VC0161637
InChI:
InChI=1S/C20H28O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,17-18,22H,5-7,9-10H2,1-4H3/t17-,18-,20+/m0/s1
SMILES:
CC1=C(C2(CCCC(C2C(C1=O)O)(C)C)C)CCC3=COC=C3
Molecular Formula:
C20H28O3
Molecular Weight:
316.4 g/mol
6α-Hydroxyhispanone
CAS No.: 596814-48-1
Reference Standards
VCID: VC0161637
Molecular Formula: C20H28O3
Molecular Weight: 316.4 g/mol
| CAS No. | 596814-48-1 |
|---|---|
| Product Name | 6α-Hydroxyhispanone |
| Molecular Formula | C20H28O3 |
| Molecular Weight | 316.4 g/mol |
| IUPAC Name | (1R,4aS,8aS)-4-[2-(furan-3-yl)ethyl]-1-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydro-1H-naphthalen-2-one |
| Standard InChI | InChI=1S/C20H28O3/c1-13-15(7-6-14-8-11-23-12-14)20(4)10-5-9-19(2,3)18(20)17(22)16(13)21/h8,11-12,17-18,22H,5-7,9-10H2,1-4H3/t17-,18-,20+/m0/s1 |
| Standard InChIKey | WTPSYXFTGTUODI-CMKODMSKSA-N |
| Isomeric SMILES | CC1=C([C@]2(CCCC([C@@H]2[C@H](C1=O)O)(C)C)C)CCC3=COC=C3 |
| SMILES | CC1=C(C2(CCCC(C2C(C1=O)O)(C)C)C)CCC3=COC=C3 |
| Canonical SMILES | CC1=C(C2(CCCC(C2C(C1=O)O)(C)C)C)CCC3=COC=C3 |
| Appearance | Powder |
| PubChem Compound | 637263 |
| Last Modified | Nov 11 2021 |
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